Cas no 2624131-79-7 (1-(trifluoromethyl)-2-oxabicyclo2.1.1hexan-4-amine)

1-(Trifluoromethyl)-2-oxabicyclo[2.1.1]hexan-4-amine is a structurally unique bicyclic compound featuring a trifluoromethyl group and an amine functionality. Its rigid oxabicyclo scaffold enhances stereochemical stability, making it valuable for applications in medicinal chemistry and agrochemical research. The trifluoromethyl group contributes to improved metabolic stability and lipophilicity, while the amine moiety allows for further derivatization or incorporation into larger molecular frameworks. This compound is particularly useful as a building block in the synthesis of bioactive molecules, where its constrained geometry and fluorine substitution can influence binding affinity and selectivity. Its synthetic versatility makes it a promising intermediate for drug discovery and material science applications.
1-(trifluoromethyl)-2-oxabicyclo2.1.1hexan-4-amine structure
2624131-79-7 structure
Product Name:1-(trifluoromethyl)-2-oxabicyclo2.1.1hexan-4-amine
CAS No:2624131-79-7
MF:C6H8F3NO
MW:167.12903213501
MDL:MFCD33550144
CID:5642464
PubChem ID:155978198
Update Time:2025-06-07

1-(trifluoromethyl)-2-oxabicyclo2.1.1hexan-4-amine Chemical and Physical Properties

Names and Identifiers

    • 2624131-79-7
    • EN300-27776864
    • 1-(trifluoromethyl)-2-oxabicyclo[2.1.1]hexan-4-amine
    • EN300-27719207
    • 1-(trifluoromethyl)-2-oxabicyclo2.1.1hexan-4-amine
    • MDL: MFCD33550144
    • Inchi: 1S/C6H8F3NO/c7-6(8,9)5-1-4(10,2-5)3-11-5/h1-3,10H2
    • InChI Key: DDAJUWQNJWZPAW-UHFFFAOYSA-N
    • SMILES: FC(C12CC(CO1)(C2)N)(F)F

Computed Properties

  • Exact Mass: 167.05579836g/mol
  • Monoisotopic Mass: 167.05579836g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 5
  • Heavy Atom Count: 11
  • Rotatable Bond Count: 0
  • Complexity: 195
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 0.3
  • Topological Polar Surface Area: 35.2Ų

1-(trifluoromethyl)-2-oxabicyclo2.1.1hexan-4-amine Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
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